Cas no 1207877-93-7 (1-Tert-butyl-4-nitro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Tert-butyl-4-nitro-1H-pyrazole-3-carboxylic acid
• CAS No: 1207877-93-7
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 2104079
• Update Time: 2023-08-03

1-Tert-butyl-4-nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-nitro-1H-pyrazole-3-carboxylic acid
• MDGDSDZBDHHCRI-UHFFFAOYSA-N
• 1-Tert-butyl-4-nitro-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C8H11N3O4/c1-8(2,3)10-4-5(11(14)15)6(9-10)7(12)13/h4H,1-3H3,(H,12,13)
• InChI Key： MDGDSDZBDHHCRI-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(C(C)(C)C)N=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives